Cas no 2484888-92-6 (2,6-Difluoro-3-propoxybenzaldehyde)

2,6-Difluoro-3-propoxybenzaldehyde is a fluorinated aromatic aldehyde characterized by its unique substitution pattern, featuring fluorine atoms at the 2- and 6-positions and a propoxy group at the 3-position of the benzaldehyde core. This structural configuration enhances its reactivity and selectivity in organic synthesis, particularly in the formation of complex heterocycles and pharmaceutical intermediates. The electron-withdrawing fluorine atoms improve electrophilic properties, while the propoxy group contributes to solubility in organic solvents. This compound is valued for its utility in cross-coupling reactions, agrochemical research, and fine chemical manufacturing. Its stability under standard conditions ensures consistent performance in synthetic applications.

2,6-Difluoro-3-propoxybenzaldehyde structure

2484888-92-6 structure

Product Name:2,6-Difluoro-3-propoxybenzaldehyde

CAS No:2484888-92-6

MF:C₁₀H₁₀F₂O₂

MW:200.182010173798

CID:5075551

Update Time:2025-11-04

2,6-Difluoro-3-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,6-Difluoro-3-propoxybenzaldehyde
- Inchi： 1S/C10H10F2O2/c1-2-5-14-9-4-3-8(11)7(6-13)10(9)12/h3-4,6H,2,5H2,1H3
- InChI Key： MRRSOMIRRZQVMR-UHFFFAOYSA-N
- SMILES： FC1C(C=O)=C(C=CC=1OCCC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 187
XLogP3: 2.4
Topological Polar Surface Area: 26.3

2,6-Difluoro-3-propoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR01M3XT-500mg	2,6-Difluoro-3-propoxybenzaldehyde	2484888-92-6	95%	500mg	$297.00	2025-02-12
Aaron	AR01M3XT-1g	2,6-Difluoro-3-propoxybenzaldehyde	2484888-92-6	95%	1g	$395.00	2025-02-12
abcr	AB574602-250mg	2,6-Difluoro-3-propoxybenzaldehyde; .	2484888-92-6		250mg	€215.70	2024-07-20
abcr	AB574602-1g	2,6-Difluoro-3-propoxybenzaldehyde; .	2484888-92-6		1g	€378.40	2024-07-20
abcr	AB574602-5g	2,6-Difluoro-3-propoxybenzaldehyde; .	2484888-92-6		5g	€1214.00	2024-07-20
abcr	AB574602-10g	2,6-Difluoro-3-propoxybenzaldehyde; .	2484888-92-6		10g	€2024.70	2024-07-20

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4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Additional information on 2,6-Difluoro-3-propoxybenzaldehyde

Comprehensive Analysis of 2,6-Difluoro-3-propoxybenzaldehyde (CAS No. 2484888-92-6): Properties, Applications, and Industry Trends

2,6-Difluoro-3-propoxybenzaldehyde (CAS No. 2484888-92-6) is a fluorinated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its difluoro and propoxy substituents, exhibits unique electronic and steric properties that make it a valuable intermediate in organic synthesis. Its molecular formula, C₁₀H₁₀F₂O₂, and precise structural features have garnered attention in the development of novel bioactive molecules.

In recent years, the demand for fluorinated benzaldehyde derivatives has surged due to their role in designing drug candidates and crop protection agents. Researchers frequently search for "2,6-Difluoro-3-propoxybenzaldehyde synthesis" or "CAS 2484888-92-6 applications," reflecting its growing importance. The compound’s electron-withdrawing fluorine atoms enhance its reactivity in cross-coupling reactions, a feature exploited in palladium-catalyzed transformations.

From an industrial perspective, 2,6-Difluoro-3-propoxybenzaldehyde aligns with the trend toward sustainable fluorination methods. Environmental concerns have driven innovations in green chemistry, with queries like "eco-friendly synthesis of fluorinated aldehydes" rising in search engines. This compound’s propoxy group further improves solubility, addressing formulation challenges in API manufacturing.

The compound’s thermal stability (decomposition point >200°C) and lipophilicity (LogP ~2.5) make it suitable for high-temperature reactions and lipid-based delivery systems. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as evidenced by searches for "CAS 2484888-92-6 analytical data."

Emerging applications include its use in OLED materials, where fluorinated aromatics enhance electron transport efficiency. This connects to trending topics like "organic electronics" and "energy-efficient displays." Regulatory databases confirm its non-hazardous status under standard handling conditions, reinforcing its utility in industrial-scale production.

In conclusion, 2,6-Difluoro-3-propoxybenzaldehyde (CAS No. 2484888-92-6) represents a versatile building block in modern chemistry. Its synergy with fluorination trends, drug discovery, and material science ensures sustained relevance. Ongoing research into its structure-activity relationships will likely unlock further innovations.